4-(methylthio)phenyl (phenoxyacetyl)carbamate

• IUPAC Name: (4-methylsulfanylphenyl) N-(2-phenoxyacetyl)carbamate
• InChI: InChI=1S/C16H15NO4S/c1-22-14-9-7-13(8-10-14)21-16(19)17-15(18)11-20-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,17,18,19)
• InChI Key: UHVLWHYQGQJUOZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)OC(=O)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C16H15NO4S
• Molecular Weight: 317.4 g/mol

Description

4-(methylthio)phenyl (phenoxyacetyl)carbamate is a useful research compound. Its molecular formula is C16H15NO4S and its molecular weight is 317.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 317.07217913 g/mol and the complexity rating of the compound is 363. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Biological Monitoring and Metabolism : Carbamates, such as phenmedipham, undergo metabolic processes resulting in various metabolites. Studies have focused on the biological monitoring of these substances, identifying metabolites in the urine of workers exposed to such compounds, indicating potential occupational health research applications (Schettgen, Weiss, & Angerer, 2001).

• Prodrug Design and Drug Release Mechanisms : Research on carbamates like 4-hydroxyanisole carbamates reveals their use in prodrug design, offering insights into drug release mechanisms that depend on intramolecular cyclization-elimination reactions, rather than enzymatic cleavage. This could imply the potential for 4-(methylthio)phenyl (phenoxyacetyl)carbamate in the design of novel prodrugs (Saari et al., 1990).

• Synthesis of Heterocyclic Compounds : Studies on the synthesis of dihydropyridines bearing carbamate moieties highlight the reactivity and potential applications of carbamates in synthesizing heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals (Habibi, Zolfigol, & Safaee, 2013).

• Material Science and Polymer Chemistry : The development of conjugated polymers with donor-acceptor architectures using carbazole and phenothiazine copolymers showcases the application of phenyl derivatives in creating materials with unique electronic properties, potentially relevant for electronic devices and photovoltaics (Jenekhe, Lu, & Alam, 2001).

Mechanism of Action

Carbamate compounds, including “4-(methylthio)phenyl (phenoxyacetyl)carbamate”, are known to act as acetylcholinesterase inhibitors. They inhibit the function of acetylcholinesterase, leading to elevated acetylcholine levels.